Cas no 882050-69-3 (2-Bromo-4,4,4-trifluorobutyric Acid)

• Product Name: 2-Bromo-4,4,4-trifluorobutyric Acid
• CAS No: 882050-69-3
• MF: C₄H₄BrF₃O₂
• MW: 220.972571372986
• MDL: MFCD08458159
• CID: 710322
• PubChem ID: 44717773
• Update Time: 2025-05-22

2-Bromo-4,4,4-trifluorobutyric Acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,4,4-trifluorobutanoic acid
• 2-BROMO-4,4,4-TRIFLUOROBUTYRIC ACID
• Butanoic acid,2-bromo-4,4,4-trifluoro-
• PC9735
• DTXSID20660327
• EN300-7303765
• 882050-69-3
• AKOS007930014
• 2-Bromo-4,4,4-trifluorobutanoicacid
• SCHEMBL21459571
• 2-bromo-4,4,4-trifluoro-butanoic acid
• CS-0212350
• RUKHEOCYZLWSQX-UHFFFAOYSA-N
• MFCD08458159
• A842497
• 2-Bromo-4,4,4-trifluorobutyric Acid

• MDL： MFCD08458159
• Inchi： 1S/C4H4BrF3O2/c5-2(3(9)10)1-4(6,7)8/h2H,1H2,(H,9,10)
• InChI Key： RUKHEOCYZLWSQX-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)CC(F)(F)F

Computed Properties

• Exact Mass: 219.93500
• Monoisotopic Mass: 219.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.854
• Boiling Point: 192.9°C at 760 mmHg
• Flash Point: 70.4°C
• Refractive Index: 1.422
• PSA: 37.30000
• LogP: 1.78690

2-Bromo-4,4,4-trifluorobutyric Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 2-Bromo-4,4,4-trifluorobutyric Acid

2-Bromo-4,4,4-trifluorobutyric Acid (CAS No. 882050-69-3): A Versatile Fluorinated Building Block for Organic Synthesis

2-Bromo-4,4,4-trifluorobutyric Acid (CAS No. 882050-69-3) is an important fluorinated organic compound that has gained significant attention in pharmaceutical and agrochemical research. This brominated trifluorobutyric acid derivative serves as a valuable building block for the synthesis of various fluorinated compounds, particularly in the development of bioactive molecules with enhanced properties.

The growing demand for fluorinated organic compounds in medicinal chemistry has made 2-Bromo-4,4,4-trifluorobutyric Acid a compound of particular interest. Researchers frequently search for "synthesis of 2-Bromo-4,4,4-trifluorobutyric Acid" or "applications of trifluorobutyric acid derivatives," reflecting the compound's importance in modern synthetic chemistry. Its unique combination of bromine and trifluoromethyl groups makes it particularly useful for introducing fluorine atoms into target molecules.

From a chemical perspective, 2-Bromo-4,4,4-trifluorobutyric Acid exhibits several interesting properties. The presence of both bromine and trifluoromethyl groups on the same carbon chain creates a highly reactive molecule that can participate in various organic transformations. This reactivity profile makes it valuable for constructing complex molecular architectures, especially in pharmaceutical research where fluorinated compounds often show improved metabolic stability and bioavailability.

Recent trends in organic synthesis highlight the importance of fluorine-containing building blocks like 2-Bromo-4,4,4-trifluorobutyric Acid. Search queries such as "fluorinated carboxylic acids in drug discovery" and "bromine-substituted trifluoromethyl compounds" demonstrate the compound's relevance to current research directions. The pharmaceutical industry particularly values such intermediates for developing new therapeutic agents with optimized pharmacokinetic properties.

The synthesis of 2-Bromo-4,4,4-trifluorobutyric Acid typically involves the bromination of 4,4,4-trifluorobutyric acid derivatives. This process has been optimized to achieve high yields and purity, making the compound readily available for research purposes. Many researchers search for "purity specifications of 2-Bromo-4,4,4-trifluorobutyric Acid" or "analytical methods for bromotrifluorobutyric acid," indicating the need for high-quality materials in sensitive applications.

In material science applications, 2-Bromo-4,4,4-trifluorobutyric Acid serves as a precursor for various fluorinated polymers and specialty chemicals. The compound's ability to introduce both fluorine atoms and reactive bromine sites makes it particularly useful for creating materials with unique surface properties or specific chemical functionalities. This dual functionality explains why search terms like "fluorinated monomers from bromotrifluorobutyric acid" appear frequently in scientific literature searches.

The safety profile and handling requirements of 2-Bromo-4,4,4-trifluorobutyric Acid are another area of frequent inquiry. Researchers often search for "storage conditions for bromotrifluorobutyric acid" or "compatibility of 2-Bromo-4,4,4-trifluorobutyric Acid with common reagents." Proper handling procedures are essential when working with this reactive compound to ensure safety and maintain its chemical integrity.

Market analysis shows growing demand for 2-Bromo-4,4,4-trifluorobutyric Acid and related fluorinated intermediates. The compound's CAS number (882050-69-3) serves as a unique identifier in chemical databases and procurement systems. Suppliers and researchers alike frequently reference this number when searching for or ordering the material, emphasizing the importance of accurate chemical identification in scientific commerce.

Environmental considerations surrounding fluorinated compounds have led to increased interest in the ecological profile of materials like 2-Bromo-4,4,4-trifluorobutyric Acid. Search trends reveal queries about "biodegradability of trifluorobutyric acid derivatives" and "green chemistry approaches to fluorinated compounds," reflecting the scientific community's focus on sustainable chemistry practices.

Looking forward, 2-Bromo-4,4,4-trifluorobutyric Acid is poised to maintain its importance in synthetic chemistry. Its unique combination of reactivity and fluorine content makes it indispensable for researchers working on next-generation materials and bioactive compounds. As the demand for fluorinated pharmaceuticals and specialty chemicals continues to grow, compounds like 2-Bromo-4,4,4-trifluorobutyric Acid will remain crucial tools in the chemist's toolbox.

For researchers considering 2-Bromo-4,4,4-trifluorobutyric Acid for their projects, it's important to consult recent literature on its applications and handling. The compound's versatility has been demonstrated in numerous synthetic routes, from small molecule drug candidates to advanced material precursors. Its CAS number (882050-69-3) provides a reliable reference point for locating technical data and safety information in chemical databases.